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Compound of Interest

Compound Name: (-)-Corey lactone diol

Cat. No.: B032873

Essential Safety and Handling Guide for (-)-
Corey Lactone Diol

This guide provides crucial safety and logistical information for the proper handling and
disposal of (-)-Corey lactone diol, a key intermediate in the synthesis of prostaglandins and
other pharmaceutical compounds.[1] Adherence to these procedures is vital for ensuring
laboratory safety and minimizing risks for researchers, scientists, and drug development
professionals.

Hazard Identification and Safety Data Summary

(-)-Corey lactone diol is classified as harmful if swallowed, causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[2] To the best of current knowledge, the
comprehensive toxicological properties have not been thoroughly investigated.[3]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for specific laboratory procedures to ensure
the appropriate level of protection.[4] The following PPE is recommended for handling (-)-
Corey lactone diol.
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PPE Category

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Must conform to ANSI z287.1
standards.[5] Safety glasses

are the minimum requirement.

[4]16]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or heavy rubber

gloves).

Disposable nitrile gloves are
suitable for incidental contact.
[4][5] Gloves must be
inspected before use and
disposed of after

contamination.[4]

Body Protection

Laboratory coat.

Should be fully buttoned to
cover as much skin as

possible.[4]

Respiratory Protection

Use in a well-ventilated area

such as a chemical fume hood.

[71 A NIOSH-approved
respirator may be necessary if
ventilation is inadequate or if

dusts are generated.[3]

The need for respiratory
protection should be
determined by a risk

assessment.

Operational and Disposal Plans

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[7] Facilities must be equipped with an

eyewash station and a safety shower.[3][8]

General Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety
Data Sheet (SDS) thoroughly.[9]

» Weighing and Transfer: Handle (-)-Corey lactone diol as a solid. Avoid raising and

breathing dust.[3] Use a contained system or a fume hood for weighing and transferring the
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compound.

o Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

» Post-Handling: Wash hands and any exposed skin thoroughly after handling, even if gloves
were worn.[10] Clean the work area at the end of the procedure.[10]

Spill Management: In the event of a spill, the following steps should be taken:

o Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if
necessary.[11]

o Assess the Spill: Determine the extent of the spill and whether it can be managed safely by
laboratory personnel.

» Don PPE: Wear appropriate PPE, including respiratory protection, before attempting to clean
the spill.[11]

e Contain and Clean:

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[3][12]
Moisten a paper towel to wipe the area down after the bulk of the material is collected.[1]
[12]

o Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed, labeled
hazardous waste container.[12]

o Decontaminate: Clean the spill area with soap and water.[11]

Disposal Plan: All waste materials contaminated with (-)-Corey lactone diol should be treated
as hazardous waste.

o Waste Collection: Collect waste (-)-Corey lactone diol and any contaminated materials
(e.q., gloves, absorbent paper) in a suitable, closed, and clearly labeled hazardous waste
container.[13][14]

» Container Management: Ensure waste containers are compatible with the waste, in good
condition, and kept closed except when adding waste.[8]
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» Disposal: Dispose of the hazardous waste in accordance with local, state, and federal
regulations.[3][8] Do not dispose of down the drain or in regular trash.[15]

Logical Workflow for PPE Selection
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Hazard and Task Assessment
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Caption: PPE selection workflow for handling (-)-Corey lactone diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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